1-ethyl-4-{3-[(4-methylphenyl)thio]propanoyl}piperazine

• IUPAC Name: 1-(4-ethylpiperazin-1-yl)-3-(4-methylphenyl)sulfanylpropan-1-one
• InChI: InChI=1S/C16H24N2OS/c1-3-17-9-11-18(12-10-17)16(19)8-13-20-15-6-4-14(2)5-7-15/h4-7H,3,8-13H2,1-2H3
• InChI Key: QEFPFJIHDNQNLG-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)CCSC2=CC=C(C=C2)C
• Molecular Formula: C16H24N2OS
• Molecular Weight: 292.4 g/mol

Description

1-ethyl-4-{3-[(4-methylphenyl)thio]propanoyl}piperazine is a chemical compound that has been widely used in scientific research for its various biochemical and physiological effects. It is a piperazine derivative that has been synthesized using a specific method that involves the reaction of 1-ethylpiperazine with 4-methylphenylthiopropanoyl chloride.

Mechanism of Action

The mechanism of action of 1-ethyl-4-{3-[(4-methylphenyl)thio]propanoyl}piperazine is not fully understood. However, it has been shown to interact with various neurotransmitter receptors and ion channels. It has been found to have a high affinity for the dopamine D2-like receptor subtypes and has been used to study the function of these receptors.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the uptake of dopamine, norepinephrine, and serotonin in vitro. It has also been shown to increase the release of dopamine in the striatum of rats.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-ethyl-4-{3-[(4-methylphenyl)thio]propanoyl}piperazine in lab experiments is its high affinity for dopamine D2-like receptor subtypes. This makes it a useful tool for the study of these receptors. However, one of the limitations of using this compound is its potential toxicity and the need for caution when handling it.

Future Directions

There are several future directions for the use of 1-ethyl-4-{3-[(4-methylphenyl)thio]propanoyl}piperazine in scientific research. One direction is the study of its effects on other neurotransmitter receptors and ion channels. Another direction is the development of new compounds based on its structure that may have improved pharmacological properties. Additionally, the use of this compound in the study of neurological disorders such as Parkinson's disease and schizophrenia may provide new insights into the underlying mechanisms of these disorders.

Synthesis Methods

The synthesis of 1-ethyl-4-{3-[(4-methylphenyl)thio]propanoyl}piperazine involves the reaction of 1-ethylpiperazine with 4-methylphenylthiopropanoyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields the desired compound in good yield.

Scientific Research Applications

1-ethyl-4-{3-[(4-methylphenyl)thio]propanoyl}piperazine has been used in various scientific research applications such as in the study of neurotransmitter receptors, ion channels, and enzymes. It has been used as a ligand in radioligand binding assays, as a tool for the characterization of receptor subtypes, and as a substrate for enzyme assays.